Cas no 2435-46-3 (3,6-Dimethylpyrazine-2-carboxylic acid)

3,6-Dimethylpyrazine-2-carboxylic acid Properties

Names and Identifiers

• 3,6-Dimethylpyrazine-2-carboxylic acid
• 3,6-Dimethylpyrazinecarboxylic acid
• 3,6-Dimethyl-pyrazinecarboxylic acid
• 2-Pyrazinecarboxylicacid, 3,6-dimethyl-
• 3,6-Dimethyl-pyrazin-2-carbonsaeure
• 3,6-dimethyl-pyrazine-2-carboxylic acid
• 3-Carboxy-2,5-dimethyl-pyrazin
• AGN-PC-01LVIA
• ANW-68174
• CTK1A1089
• SureCN2408636
• Pyrazinecarboxylic acid, 3,6-dimethyl- (7CI,9CI)
• 3,6-dimethyl-2-pyrazinecarboxylic acid
• 2-pyrazinecarboxylic acid, 3,6-dimethyl-
• FCH1181934
• 2-Pyrazinecarboxylic acid,3,6-dimethyl-
• AJ
• 3, 6-dimethylpyrazine-2-carboxylic acid
• SCHEMBL2408636
• A817244
• MFCD13174793
• 2435-46-3
• DS-2561
• SY105792
• AKOS016006935
• pyrazinecarboxylic acid,3,6-dimethyl-
• AC-25168
• CS-0005514
• FT-0746370
• 3,6-dimethylpyrazine-2-carboxylicacid
• DTXSID50590845
• 3,6-Dimethyl-pyrazinecarboxylicacid
• DA-17142
• +Expand

• MDL： MFCD13174793
• InChIKey： BKKOBNUFBYAVQN-UHFFFAOYSA-N
• Inchi： 1S/C7H8N2O2/c1-4-3-8-5(2)6(9-4)7(10)11/h3H,1-2H3,(H,10,11)
• SMILES： O([H])C(C1C(C([H])([H])[H])=NC([H])=C(C([H])([H])[H])N=1)=O

Computed Properties

• Exact Mass: 152.05864
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 152.059
• Heavy Atom Count: 11
• Complexity: 161
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 63.1

Experimental Properties

• PSA: 63.08